(4-Aminomethyl-pyridin-2-yl)-methyl-amine
Overview
Description
“(4-Aminomethyl-pyridin-2-yl)-methyl-amine” is an organic compound that is widely used in many scientific research applications. It is a derivative of pyridine, an aromatic heterocyclic organic compound that is found in many natural products. It is a compound that has derivatives that act as reversible inhibitors of various copper amine oxidases (CAOs) .
Synthesis Analysis
The synthesis of similar compounds often involves a series of steps including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines . The starting materials can include acyclic compounds, benzylidene acetones, and ammonium thiocyanates .Molecular Structure Analysis
The molecular structure of “(4-Aminomethyl-pyridin-2-yl)-methyl-amine” can be analyzed using various techniques such as infrared spectroscopy and density functional theory calculation .Chemical Reactions Analysis
The chemical reactions involving “(4-Aminomethyl-pyridin-2-yl)-methyl-amine” can be studied using a variety of electroanalytical tools. These tools can investigate redox-active intermediates, from voltammetry to in situ spectroelectrochemistry and scanning electrochemical microscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of “(4-Aminomethyl-pyridin-2-yl)-methyl-amine” can be determined using various techniques. For example, its density can be measured to be 1.065 g/mL at 25 °C (lit.) .Scientific Research Applications
Gold Recovery from Industrial Effluents
This compound has been utilized in the synthesis of a novel adsorbent by functionalizing nano-silica for the selective recovery of gold (Au III) from aqueous solutions . The adsorbent showcases a high adsorption capacity and good selectivity, making it a promising material for recovering gold from industrial waste products.
Development of Anion Sensors
Derivatives of this compound have been explored for their unique photophysical properties, particularly in the generation of semi-stable radical anion species through photo-induced electron transfer . This property is significant for the development of anion sensors that can selectively detect specific anions, which are crucial in biological systems and industrial applications.
Chemoselective Synthesis of β-Enaminones
In organic synthesis, “4-(aminomethyl)-N-methylpyridin-2-amine” derivatives have been employed in the chemoselective synthesis of β-enaminones from ynones . This method is highly efficient, metal-free, and yields diverse structural β-enaminones, which are valuable intermediates in pharmaceutical chemistry.
Unnatural Amino Acid Derivative
The compound acts as an unnatural amino acid derivative, which has implications in the design of peptides and proteins with altered properties for research and therapeutic applications .
Antifibrinolytic Agent
It serves as a type 2 antifibrinolytic agent, which could be beneficial in controlling bleeding during surgical procedures or in conditions where excessive fibrinolysis is a concern .
Synthesis of Guanidinomethylbenzoic Acid
The compound reacts with 2-methyl-isothiourea sulfate to prepare 4-guanidinomethylbenzoic acid, which has potential applications in medicinal chemistry .
Biomedical Applications
Isatin derivatives, which can be synthesized from “4-(aminomethyl)-N-methylpyridin-2-amine”, have been reported to possess significant biomedical applications, including anti-HIV, antibacterial, and antifungal activities .
Pharmaceutical Industry
The compound’s derivatives play a key role in the pharmaceutical industry, particularly in the synthesis of compounds that are helpful for the pathogenesis of gastric ulcers and as antioxidants for diabetes management .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions of research on “(4-Aminomethyl-pyridin-2-yl)-methyl-amine” could involve the development of new derivatives with improved properties for various applications. For example, new 2-aminopyrimidine derivatives have been prepared for the treatment of human diseases .
Relevant Papers Several papers have been published on the topic of “(4-Aminomethyl-pyridin-2-yl)-methyl-amine” and its derivatives. These papers cover a wide range of topics, from the synthesis and characterization of the compound to its applications in various fields .
properties
IUPAC Name |
4-(aminomethyl)-N-methylpyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-9-7-4-6(5-8)2-3-10-7/h2-4H,5,8H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXVFOUXEPOSPTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=CC(=C1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
618446-35-8 | |
Record name | 4-(aminomethyl)-N-methylpyridin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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